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Compound of Interest

Compound Name: 3-Methyl-furan-2,4-dione

Cat. No.: B072539

3-Methyl-furan-2,4-dione: A Technical Guide

CAS Number: 1192-51-4

This technical guide provides a comprehensive overview of 3-Methyl-furan-2,4-dione, a
heterocyclic organic compound with potential applications in research and development. This
document is intended for researchers, scientists, and drug development professionals, offering
a consolidated resource on its chemical properties, safety information, and synthetic
approaches.

Core Properties and Safety Data

3-Methyl-furan-2,4-dione, with the molecular formula CsHeOs3, is a furan derivative with a
molecular weight of approximately 114.10 g/mol .[1][2] The following tables summarize its key
physical, chemical, and safety data.

Physicochemical Properties
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Property Value Source
Molecular Formula CsHeOs3 [1112][3]
Molecular Weight 114.10 g/mol [1][2]
Density 1.2+0.1 g/cm3 [1]
Boiling Point 291.1+33.0 °C at 760 mmHg [1]
Flash Point 132.1+25.4 °C [1]
Refractive Index 1.452 [1]

Identification and Descriptors

Identifier Value Source

CAS Number 1192-51-4 [11121141[5]

(+)-3-Methyl-2,4(3H,5H)-

furandione, 3-

Synonyms Methyltetrahydrofuran-2,4- [1]
dione, 3-Methyloxolane-2,4-
dione
AWGPWASAORSKKR-

InChl Key (5]

UHFFFAOYSA-N

SMILES CC1C(=0)0CC1=0 2]

Safety and Hazard Information

A comprehensive safety data sheet indicates that 3-Methyl-furan-2,4-dione is classified as
harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause
respiratory irritation.[4]
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Hazard Class GHS Code Description
Acute toxicity, oral H302 Harmful if swallowed
Skin corrosion/irritation H315 Causes skin irritation
Serious eye damage/eye ] o
o H319 Causes serious eye irritation
irritation
Specific target organ toxicity, ] S
] H335 May cause respiratory irritation
single exposure
Precautionary Statement GHS Code Description
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
IF IN EYES: Rinse cautiously
Response P305 + P351 ) ]
with water for several minutes.
Call a POISON CENTRE or
Response P312

doctor if you feel unwell.

Synthesis and Experimental Approaches

The synthesis of the furan-2,4-dione core, such as that in 3-Methyl-furan-2,4-dione, is often

achieved through intramolecular cyclization reactions.[5] A key synthetic strategy is the

Dieckmann condensation, a base-catalyzed reaction that forms cyclic -keto esters.[5] The

regioselective placement of the methyl group can be accomplished by either using a

methylated acyclic precursor or by selective methylation of the pre-formed furan-dione ring.[5]

While specific, detailed experimental protocols for the synthesis of 3-Methyl-furan-2,4-dione

were not readily available in the surveyed literature, a general workflow for a Dieckmann

condensation approach is outlined below.
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General Workflow: Dieckmann Condensation for Furan-dione Synthesis

Acyclic Diester Precursor Base Catalyst
(with methyl group) (e.g., Sodium Ethoxide)

Intramolecular Cyclization

(Dieckmann Condensation)

Cyclic B-keto Ester Intermediate

i

Acidification / Workup

3-Methyl-furan-2,4-dione

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Methyl-furan-2,4-dione via Dieckmann

condensation.

Biological Activity and Potential Applications

The furan-dione scaffold is a versatile building block present in numerous biologically active
molecules.[5] Furan derivatives have been reported to exhibit a wide range of pharmacological
activities, including antimicrobial, anti-inflammatory, and anticancer effects.[5][6] The dione
functionality enhances the chemical reactivity of the furan ring, making it a valuable moiety for
the synthesis of more complex molecular architectures with potential therapeutic applications.

[5]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b072539?utm_src=pdf-body-img
https://www.benchchem.com/product/b072539?utm_src=pdf-body
https://www.benchchem.com/product/b072539
https://www.benchchem.com/product/b072539
https://www.ijabbr.com/article_711883.html
https://www.benchchem.com/product/b072539
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While direct research on the biological activity of 3-Methyl-furan-2,4-dione is limited in the
available literature, the broader family of furan derivatives has been investigated for various
biological effects. For instance, some furan derivatives have shown inhibitory activity against
various microbial strains.[7] The electron-rich nature and aromaticity of the furan ring are
thought to contribute to its ability to interact with biological targets.[6]

Due to the lack of specific studies on 3-Methyl-furan-2,4-dione, a signaling pathway diagram
cannot be provided at this time. Further research is required to elucidate the specific biological
targets and mechanisms of action for this compound.

Analytical Characterization

Standard analytical techniques are employed to characterize 3-Methyl-furan-2,4-dione. These
methods are crucial for confirming the identity and purity of the synthesized compound.

Analytical Workflow for 3-Methyl-furan-2,4-dione

3-Methyl-furan-2,4-dione Sample

N
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Caption: A typical analytical workflow for the characterization of 3-Methyl-furan-2,4-dione.

Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)
spectroscopy are instrumental in elucidating the molecular structure. Mass spectrometry (MS)
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techniques, including Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas
Chromatography-Mass Spectrometry (GC-MS), are used to determine the molecular weight
and fragmentation patterns. Chromatographic methods like High-Performance Liquid
Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are employed
to assess the purity of the compound.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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